![molecular formula C20H29N5O2 B5632401 1-{2-[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]-2-oxoethyl}-4,6-dimethylpyrimidin-2(1H)-one](/img/structure/B5632401.png)
1-{2-[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]-2-oxoethyl}-4,6-dimethylpyrimidin-2(1H)-one
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Overview
Description
The compound belongs to a class of chemicals that typically include complex heterocyclic structures, often of interest due to their potential biological activities. Similar compounds, such as imidazole and pyrimidine derivatives, have been synthesized and analyzed for their chemical and physical properties, indicating a broad interest in these types of molecules for various scientific and pharmacological applications.
Synthesis Analysis
A novel synthesis approach for 2-amino-1H-imidazol-4-carbaldehyde derivatives showcases the potential methodologies that could be adapted for synthesizing complex molecules like the one (Ando & Terashima, 2010). These methodologies often involve multi-step synthetic routes, starting from simple precursors to achieve the target molecule with high specificity and yield.
Molecular Structure Analysis
The molecular structure of compounds similar to the target molecule has been elucidated using various spectroscopic techniques. For instance, crystal structure and Hirshfeld surface analysis have been employed to understand the molecular geometry and intermolecular interactions of imidazo[1,2-a]pyridine derivatives (Dhanalakshmi et al., 2018). These analyses are crucial for predicting the reactivity and properties of the molecule.
Chemical Reactions and Properties
The chemical reactivity of such compounds often involves nucleophilic substitution reactions, cycloadditions, and other transformations that allow for the introduction of various functional groups, altering the molecule's chemical properties. For example, the synthesis of pyrimidine linked pyrazole heterocyclics highlights the chemical versatility of pyrimidine derivatives through microwave irradiative cyclocondensation (Deohate & Palaspagar, 2020).
properties
IUPAC Name |
1-[2-[3-(1-butylimidazol-2-yl)piperidin-1-yl]-2-oxoethyl]-4,6-dimethylpyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N5O2/c1-4-5-9-23-11-8-21-19(23)17-7-6-10-24(13-17)18(26)14-25-16(3)12-15(2)22-20(25)27/h8,11-12,17H,4-7,9-10,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWKIHBIXBFAGQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=CN=C1C2CCCN(C2)C(=O)CN3C(=CC(=NC3=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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